Cas no 1891415-77-2 ((1-cyclohexyl-2,2-dimethylcyclopropyl)methanol)

• Product Name: (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol
• CAS No: 1891415-77-2
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6135127
• PubChem ID: 116842739
• Update Time: 2025-11-01

(1-cyclohexyl-2,2-dimethylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol
• EN300-1839063
• 1891415-77-2

• Inchi： 1S/C12H22O/c1-11(2)8-12(11,9-13)10-6-4-3-5-7-10/h10,13H,3-9H2,1-2H3
• InChI Key： SBRIOMPBKBIKLE-UHFFFAOYSA-N
• SMILES： OCC1(C2CCCCC2)CC1(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol

Comprehensive Overview of (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol (CAS No. 1891415-77-2)

(1-cyclohexyl-2,2-dimethylcyclopropyl)methanol (CAS No. 1891415-77-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique cyclopropyl and cyclohexyl structural motifs, is a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a methanol functional group attached to a dimethylcyclopropyl ring, makes it a valuable building block for researchers exploring novel chemical entities.

In recent years, the demand for cyclopropane derivatives like (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol has surged due to their applications in drug discovery and agrochemical development. The cyclohexyl moiety enhances the compound's lipophilicity, which is crucial for improving the bioavailability of potential drug candidates. Researchers are particularly interested in its role as a precursor for chiral auxiliaries and sterically hindered alcohols, which are pivotal in asymmetric synthesis.

The synthesis of (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol typically involves ring-closing reactions or Grignard reactions, followed by selective oxidation or reduction steps. Its CAS No. 1891415-77-2 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's stability under ambient conditions and compatibility with various organic solvents further enhances its utility in industrial and academic settings.

From an environmental perspective, (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol aligns with the growing trend toward green chemistry. Its potential as a biodegradable intermediate in polymer production has sparked interest among sustainability-focused researchers. Additionally, its low toxicity profile makes it a safer alternative to traditional volatile organic compounds (VOCs) in certain applications.

In the pharmaceutical sector, this compound is being explored for its role in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The dimethylcyclopropyl group's rigidity may contribute to enhanced binding affinity in receptor-ligand interactions, a hot topic in medicinal chemistry circles. Recent studies have also investigated its potential as a flavor enhancer or fragrance component, leveraging its subtle yet distinct olfactory properties.

For researchers and manufacturers, sourcing high-purity (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol (CAS No. 1891415-77-2) is critical. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to verify its structural integrity. The compound's melting point, boiling point, and solubility data are well-documented, facilitating its integration into scalable production processes.

As the scientific community continues to explore cyclopropane-based architectures, (1-cyclohexyl-2,2-dimethylcyclopropyl)methanol stands out as a promising candidate for innovation. Its compatibility with catalytic hydrogenation and cross-coupling reactions opens doors to diverse synthetic pathways. Whether in material science, pharmaceuticals, or fine chemicals, this compound exemplifies the intersection of structural complexity and functional versatility.